Cas no 1805034-83-6 (2-(Difluoromethyl)-6-nitropyridine-4-carbonyl chloride)

• Product Name: 2-(Difluoromethyl)-6-nitropyridine-4-carbonyl chloride
• CAS No: 1805034-83-6
• MF: C₇H₃ClF₂N₂O₃
• MW: 236.560127496719
• CID: 4847921
• Update Time: 2025-10-30

2-(Difluoromethyl)-6-nitropyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-nitropyridine-4-carbonyl chloride

• Inchi： 1S/C7H3ClF2N2O3/c8-6(13)3-1-4(7(9)10)11-5(2-3)12(14)15/h1-2,7H
• InChI Key： NGHJJTIKMABFOA-UHFFFAOYSA-N
• SMILES： ClC(C1C=C([N+](=O)[O-])N=C(C(F)F)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 272
• XLogP3: 2.2
• Topological Polar Surface Area: 75.8

Additional information on 2-(Difluoromethyl)-6-nitropyridine-4-carbonyl chloride

Comprehensive Overview of 2-(Difluoromethyl)-6-nitropyridine-4-carbonyl chloride (CAS No. 1805034-83-6)

2-(Difluoromethyl)-6-nitropyridine-4-carbonyl chloride (CAS No. 1805034-83-6) is a highly specialized chemical compound widely utilized in pharmaceutical and agrochemical research. This nitropyridine derivative is recognized for its unique carbonyl chloride functional group, which makes it a valuable intermediate in the synthesis of more complex molecules. Researchers and industry professionals often search for difluoromethyl pyridine derivatives due to their applications in drug discovery and material science.

The compound’s structure features a difluoromethyl group at the 2-position and a nitro group at the 6-position of the pyridine ring, enhancing its reactivity in nucleophilic substitution reactions. Its carbonyl chloride moiety is particularly significant, as it facilitates the formation of amides, esters, and other derivatives through condensation reactions. This property aligns with current trends in green chemistry, where efficient and selective transformations are prioritized to minimize waste.

In recent years, the demand for fluorinated pyridines has surged, driven by their role in developing bioactive compounds and agrochemicals. Searches for nitropyridine synthesis and carbonyl chloride applications reflect the growing interest in this niche. The compound’s CAS No. 1805034-83-6 is frequently queried in databases like SciFinder and Reaxys, underscoring its relevance in academic and industrial settings.

From a synthetic perspective, 2-(Difluoromethyl)-6-nitropyridine-4-carbonyl chloride is often employed in the preparation of heterocyclic scaffolds, which are pivotal in medicinal chemistry. Its nitro group can be reduced to an amine, enabling further functionalization, while the difluoromethyl group enhances metabolic stability in drug candidates. These attributes make it a sought-after building block for small-molecule inhibitors and covalent modifiers.

Environmental and regulatory considerations also play a role in the compound’s usage. Researchers are increasingly exploring sustainable synthesis routes for fluorinated intermediates, addressing concerns about resource efficiency. The compound’s compatibility with catalytic methods and flow chemistry techniques further elevates its appeal in modern laboratories.

In summary, 2-(Difluoromethyl)-6-nitropyridine-4-carbonyl chloride (CAS No. 1805034-83-6) is a versatile and strategically important chemical in synthetic chemistry. Its applications span pharmaceutical development, agrochemical innovation, and material science, making it a focal point for researchers tackling challenges in drug design and molecular engineering. As the scientific community continues to explore fluorine chemistry, this compound is poised to remain a key player in advancing cutting-edge research.